7-[(2-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• CAS RN: 919007-48-0
• Molecular Formula: C17H17ClN6O2
• Molecular Weight: 372.81
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H17ClN6O2/c1-10-8-23-13-14(19-16(23)22(3)20-10)21(2)17(26)24(15(13)25)9-11-6-4-5-7-12(11)18/h4-7H,8-9H2,1-3H3
• InChI Key: HACQAHUZIKSYFK-UHFFFAOYSA-N
• SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4Cl)C
• solubility: not available

Description

The compound is a derivative of purine and triazine, both of which are important classes of compounds in medicinal chemistry. Purines are key components of DNA and RNA and play crucial roles in cellular energy systems, while triazines have been found to have various biological activities.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific substituents present. Generally, triazines can undergo reactions at the ring nitrogen atoms or at the substituents.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Some triazine derivatives are used as herbicides and can be harmful if not handled properly.